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Introduction
Prodigiosin and its analogs, collectively known as prodiginines, are a family of bright red

pigments characterized by a unique tripyrrole skeleton.[1][2] These secondary metabolites are

produced by a variety of microorganisms and have garnered significant interest in the

pharmaceutical and biotechnology sectors due to their broad spectrum of bioactivities. These

activities include antibacterial, antifungal, antimalarial, immunosuppressive, and potent

anticancer properties.[1][2][3][4] This technical guide provides an in-depth overview of the

primary natural microbial sources of prodigiosin, quantitative production data, detailed

experimental protocols, and a look into the biosynthetic pathways governing its formation.

Principal Microbial Sources of Prodigiosin
Prodigiosin is synthesized by a range of Gram-negative and Gram-positive bacteria. The most

prominent and well-studied producers belong to the genera Serratia, Streptomyces, Hahella,

Vibrio, and Pseudoalteromonas.
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Serratia marcescens: This Gram-negative bacterium is the most recognized and extensively

studied producer of prodigiosin.[1][5][6] Many strains of S. marcescens are known for their

ability to produce copious amounts of the pigment, often giving colonies a distinct blood-red

appearance.[6] It is a facultative anaerobe and can produce prodigiosin under both aerobic

and anaerobic conditions.[5]

Streptomyces coelicolor: A Gram-positive, soil-dwelling actinomycete, Streptomyces

coelicolor is another significant source of prodiginines, specifically undecylprodigiosin and

streptorubin B.[3][7] The biosynthesis in Streptomyces is governed by the red gene cluster,

which is homologous to the pig gene cluster in Serratia.[8]

Hahella chejuensis: A marine Gram-negative bacterium, Hahella chejuensis was initially

isolated for its production of exopolysaccharides but was later identified as a potent producer

of prodigiosin.[5][9][10] This marine bacterium is particularly noted for the algicidal

properties of its prodigiosin, making it a candidate for controlling harmful algal blooms.[10]

Vibriospecies: Several species within the marine bacterial genus Vibrio, such as Vibrio

psychroerythrus and Vibrio gazogenes, have been identified as producers of prodigiosin.

[11][12] These marine isolates often have specific requirements for seawater or high salt

concentrations for growth and pigment production.[13]

Pseudoalteromonas rubra: This marine bacterium is known to produce a variety of

prodiginine pigments, including prodigiosin and cycloprodigiosin.[4][14] Research on

Pseudoalteromonas has expanded the known diversity of prodiginine structures.[4]

Quantitative Production of Prodigiosin
The yield of prodigiosin is highly dependent on the microbial strain, culture conditions, and

nutrient availability. Optimization of factors such as carbon and nitrogen sources, temperature,

pH, and aeration is crucial for maximizing production. The following table summarizes reported

prodigiosin yields from various microbial sources under different conditions.
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Microbial
Source

Strain
Culture
Conditions

Prodigiosin
Yield

Reference

Serratia

marcescens
UCP 1549

6% Cassava

wastewater, 2%

mannitol, pH 7,

28°C, 48h

49.5 g/L [15][16]

Serratia

marcescens
Not Specified

Peptone glycerol

medium with 1%

Huangshui, 60h

48.341 g/L [11]

Serratia

marcescens
Not Specified

Peanut seed

broth
38.75 g/L [15]

Serratia

marcescens
Not Specified

Sesame seed

broth
16.68 g/L [15]

Serratia

marcescens
JSSCPM1

Actinomyces

isolation agar
1.5 g/L [17]

Hahella

chejuensis
KCTC 2396

Optimized

medium with

sucrose and

peptone

1.495 g/L [9]

Hahella

chejuensis
KCTC 2396

Marine broth with

0.4% D-glucose
448.1 µg/mL [5]

Vibrio gazogenes PB1

Minimal media

with 1% glucose,

100 mM NH4Cl,

100 mM K-

phosphate buffer

231 mg/L [18]

Vibrio sp.
Isolate from

Thais sp.

MZM medium

with 0.5%

mannitol, 2.5%

soybean meal,

pH 7, 30°C, 48h

7 mg/L [19]
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Experimental Protocols
Cultivation of Prodigiosin-Producing Microorganisms
a. Serratia marcescens

Media: Peptone-glycerol broth or nutrient broth are commonly used.[20] For enhanced

production, specialized media containing substrates like cassava wastewater supplemented

with mannitol can be employed.[16]

Inoculation: Inoculate the sterile broth with a fresh culture of S. marcescens.

Incubation: Incubate at 28-30°C for 24-72 hours with shaking (e.g., 150 rpm).[16][21] Optimal

pH is generally around 7.0.[21]

b. Hahella chejuensis

Media: Marine broth is the basal medium.[5] Supplementation with a carbon source like 0.4%

D-glucose can significantly increase yield.[5]

Inoculation: Transfer a seed culture to the production medium.

Incubation: Grow at 25°C for up to 96 hours with shaking (e.g., 120 rpm).[5]

Extraction of Prodigiosin
Prodigiosin is an intracellular pigment and needs to be extracted from the bacterial biomass.

Harvesting Cells: Centrifuge the culture broth at high speed (e.g., 8,000 x g) for 15-30

minutes to pellet the cells.[8][21]

Solvent Extraction: Discard the supernatant and resuspend the cell pellet in a suitable

organic solvent. Acidified ethanol (e.g., 4% v/v 1 M HCl in ethanol) or acidified methanol are

highly effective.[22][23][24] Acetone can also be used.[10]

Lysis and Extraction: Vortex the cell suspension vigorously to ensure cell lysis and complete

extraction of the pigment.
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Clarification: Centrifuge the mixture again at a higher speed (e.g., 15,000 x g) for 5-15

minutes to pellet the cell debris.[8][10]

Collection: Collect the colored supernatant containing the crude prodigiosin extract.

Purification of Prodigiosin
Solvent Evaporation: Concentrate the crude extract using a rotary vacuum evaporator to

remove the extraction solvent.[23]

Silica Gel Chromatography:

Dissolve the dried crude extract in a minimal amount of a non-polar solvent like

chloroform.

Load the dissolved extract onto a silica gel column.

Elute the pigment using a solvent system, often a mixture of chloroform and methanol

(e.g., 9:1 v/v).[16][25]

Collect the red-colored fractions.

Thin-Layer Chromatography (TLC): Monitor the purity of the fractions using TLC with a

similar solvent system. Prodigiosin typically has a high Rf value (e.g., ~0.9 in

chloroform/methanol 9:1).[16]

High-Performance Liquid Chromatography (HPLC): For high-purity prodigiosin, further

purification can be achieved using reversed-phase HPLC with a C18 column and a gradient

of acetonitrile and water with formic acid.[23]

Quantification of Prodigiosin
Spectrophotometry: This is the most common method for quantifying prodigiosin.

Dilute the prodigiosin extract in acidified ethanol.

Measure the absorbance at the maximum wavelength (λmax), which is typically around

534-535 nm.[22][23]
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Calculation: The concentration can be calculated using a standard curve or by expressing it

as a ratio of the absorbance at 534 nm to the optical density of the culture at 600 nm

(A534/A600) to normalize for cell density.[22] An alternative method independent of pH uses

the absorbance at 492 nm.[26]

Biosynthesis of Prodigiosin
The biosynthesis of prodigiosin is a complex, bifurcated pathway that culminates in the

condensation of two key precursors: 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-

methyl-3-n-amyl-pyrrole (MAP).[5][13] In Serratia species, this pathway is encoded by the pig

gene cluster (pigA-N).[13][14]

MBC Synthesis: This branch of the pathway starts with L-proline, which is oxidized to form

pyrrole ring A. This ring is then elongated through a polyketide synthase-like mechanism,

incorporating L-serine to form ring B.[3]

MAP Synthesis: The monopyrrole, MAP, is synthesized from the condensation of pyruvate

and 2-octenal.[13][14]

Final Condensation: The enzyme PigC catalyzes the final condensation of MBC and MAP to

form the linear tripyrrole structure of prodigiosin.[3][27]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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